4-(1-Naphthyl)isoxazole-3-carboxylic Acid

• Molecular Formula: C14H9NO3
• Molecular Weight: 239.23 g/mol
• IUPAC Name: 4-naphthalen-1-yl-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C14H9NO3/c16-14(17)13-12(8-18-15-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,(H,16,17)
• InChI Key: PWCUSFBOHDTREO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CON=C3C(=O)O

Description

MFCD32708591 is a chemical compound with unique properties and applications in various fields of science and industry

Preparation Methods

The preparation of MFCD32708591 involves specific synthetic routes and reaction conditions. The compound can be synthesized through a series of chemical reactions that include the formation of a triazolo ring compound methanesulfonate crystal form . The preparation method is designed to be simple and suitable for industrial large-scale production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD32708591 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can lead to the formation of substituted compounds .

Mechanism of Action

The mechanism of action of MFCD32708591 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, thereby modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or industrial effects .

Comparison with Similar Compounds

MFCD32708591 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with triazolo ring structures or methanesulfonate crystal forms. The unique properties of MFCD32708591, such as its solubility and stability, make it distinct from other compounds in its class .

Conclusion

MFCD32708591 is a versatile compound with significant potential in various scientific and industrial applications. Its unique properties and ability to undergo diverse chemical reactions make it a valuable tool in research and development.